Cas no 1141017-77-7 (3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole)

3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole is a brominated carbazole derivative featuring a 3,5-dimethylphenyl substitution at the 9-position. This compound is of interest in organic synthesis and materials science due to its rigid, planar structure and electron-rich aromatic system. The bromine substituent enhances its reactivity in cross-coupling reactions, making it a valuable intermediate for constructing advanced organic electronic materials, such as OLEDs, photovoltaics, or hole-transporting layers. The dimethylphenyl group improves solubility in common organic solvents, facilitating further functionalization. Its well-defined molecular architecture and synthetic versatility make it suitable for research in optoelectronic applications and as a building block for π-conjugated systems.
3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole structure
1141017-77-7 structure
Product Name:3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole
CAS No:1141017-77-7
MF:C20H16BrN
MW:350.251744270325
MDL:MFCD31618115
CID:3043663
PubChem ID:354335350
Update Time:2025-10-19

3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole
    • 3-bromo-9-(3,5-dimethylphenyl)carbazole
    • B5621
    • T70097
    • 1141017-77-7
    • MFCD31618115
    • BS-45524
    • DB-090209
    • MDL: MFCD31618115
    • Inchi: 1S/C20H16BrN/c1-13-9-14(2)11-16(10-13)22-19-6-4-3-5-17(19)18-12-15(21)7-8-20(18)22/h3-12H,1-2H3
    • InChI Key: RSNROIVDIAMOTI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C(=C1)C1C=CC=CC=1N2C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 349.04661g/mol
  • Monoisotopic Mass: 349.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Melting Point: 113.0 to 117.0 deg-C

3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole Security Information

3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB549813-200 mg
3-Bromo-9-(3,5-dimethylphenyl)-9H-carbazole; .
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